1-cyclopropyl-5-ethynyl-1H-pyrazole
Description
Molecular Structure Analysis
The molecular formula of 1-cyclopropyl-5-ethynyl-1H-pyrazole is C8H8N2 . It consists of a pyrazole ring with an ethynyl and cyclopropyl group attached to it.Physical And Chemical Properties Analysis
The molecular weight of this compound is 132.16 . Other specific physical and chemical properties are not mentioned in the search results.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-5-ethynyl-1H-pyrazole involves the reaction of cyclopropyl hydrazine with propargyl bromide followed by cyclization of the resulting product.", "Starting Materials": [ "Cyclopropyl hydrazine", "Propargyl bromide", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve cyclopropyl hydrazine in ethanol and add sodium hydroxide to the solution.", "Step 2: Add propargyl bromide to the solution and stir for several hours at room temperature.", "Step 3: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain 1-cyclopropyl-5-ethynyl-1H-pyrazole." ] } | |
CAS RN |
2624141-79-1 |
Molecular Formula |
C8H8N2 |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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